Cas no 2138197-62-1 (1-methyl-4-(1,3-thiazol-2-yl)-1H-pyrazole-3-carbonitrile)

• Product Name: 1-methyl-4-(1,3-thiazol-2-yl)-1H-pyrazole-3-carbonitrile
• CAS No: 2138197-62-1
• MF: C₈H₆N₄S
• MW: 190.22503900528
• CID: 6373315
• PubChem ID: 165441811
• Update Time: 2025-06-07

1-methyl-4-(1,3-thiazol-2-yl)-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(1,3-thiazol-2-yl)-1H-pyrazole-3-carbonitrile
• EN300-637257
• 2138197-62-1

• Inchi： 1S/C8H6N4S/c1-12-5-6(7(4-9)11-12)8-10-2-3-13-8/h2-3,5H,1H3
• InChI Key： KPMITNMIGMCZNK-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C(C#N)=NN(C)C=1

Computed Properties

• Exact Mass: 190.03131738g/mol
• Monoisotopic Mass: 190.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 82.7Ų

Additional information on 1-methyl-4-(1,3-thiazol-2-yl)-1H-pyrazole-3-carbonitrile

1-Methyl-4-(1,3-thiazol-2-yl)-1H-pyrazole-3-carbonitrile (CAS No. 2138197-62-1): A Comprehensive Overview

1-Methyl-4-(1,3-thiazol-2-yl)-1H-pyrazole-3-carbonitrile (CAS No. 2138197-62-1) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 1-methyl-4-(1,3-thiazol-2-yl)-1H-pyrazole-3-carbonitrile consists of a pyrazole ring fused with a thiazole moiety and a cyano group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The pyrazole ring is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets. The thiazole moiety, on the other hand, contributes to the compound's lipophilicity and stability, enhancing its pharmacokinetic profile.

Recent studies have highlighted the potential of 1-methyl-4-(1,3-thiazol-2-yl)-1H-pyrazole-3-carbonitrile in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Furthermore, 1-methyl-4-(1,3-thiazol-2-yl)-1H-pyrazole-3-carbonitrile has shown promising antitumor activity. Research conducted on various cancer cell lines has revealed that this compound can induce apoptosis and inhibit cell proliferation. Mechanistic studies suggest that it targets key signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK pathways. These findings indicate that 1-methyl-4-(1,3-thiazol-2-yl)-1H-pyrazole-3-carbonitrile could be a valuable lead compound for the development of novel anticancer drugs.

In addition to its anti-inflammatory and antitumor properties, 1-methyl-4-(1,3-thiazol-2-yl)-1H-pyrazole-3-carbonitrile has also been investigated for its potential as an antimicrobial agent. Studies have shown that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. Its mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism. This makes it a promising candidate for addressing the growing issue of antibiotic resistance.

The pharmacokinetic properties of 1-methyl-4-(1,3-thiazol-2-yl)-1H-pyrazole-3-carbonitrile have been extensively studied to ensure its suitability for therapeutic use. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It demonstrates good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, toxicological studies have shown that it has low toxicity at therapeutic doses, further supporting its safety profile.

To further explore the therapeutic potential of 1-methyl-4-(1,3-thiazol-2-yl)-1H-pyrazole-3-carbonitrile, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various diseases. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at tested doses. Phase II trials are expected to provide more comprehensive data on its therapeutic benefits.

In conclusion, 1-methyl-4-(1,3-thiazol-2-yl)-1H-pyrazole-3-carbonitrile (CAS No. 2138197-62-1) is a multifaceted compound with diverse biological activities that make it an attractive target for drug development. Its anti-inflammatory, antitumor, and antimicrobial properties, coupled with favorable pharmacokinetic and safety profiles, position it as a promising candidate for various therapeutic applications. Ongoing research and clinical trials will continue to elucidate its full potential in the treatment of human diseases.